N,N/'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane
N,N/'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane
Brand Name:
Vulcanchem
CAS No.:
133226-16-1
VCID:
VC0159530
InChI:
InChI=1S/C20H18N6O10/c27-19(11-5-13(23(29)30)9-14(6-11)24(31)32)21-17-3-1-2-4-18(17)22-20(28)12-7-15(25(33)34)10-16(8-12)26(35)36/h5-10,17-18H,1-4H2,(H,21,27)(H,22,28)/t17-,18-/m1/s1
SMILES:
C1CCC(C(C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C20H18N6O10
Molecular Weight:
502.4 g/mol
N,N/'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane
CAS No.: 133226-16-1
Main Products
VCID: VC0159530
Molecular Formula: C20H18N6O10
Molecular Weight: 502.4 g/mol
| CAS No. | 133226-16-1 |
|---|---|
| Product Name | N,N/'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane |
| Molecular Formula | C20H18N6O10 |
| Molecular Weight | 502.4 g/mol |
| IUPAC Name | N-[(1R,2R)-2-[(3,5-dinitrobenzoyl)amino]cyclohexyl]-3,5-dinitrobenzamide |
| Standard InChI | InChI=1S/C20H18N6O10/c27-19(11-5-13(23(29)30)9-14(6-11)24(31)32)21-17-3-1-2-4-18(17)22-20(28)12-7-15(25(33)34)10-16(8-12)26(35)36/h5-10,17-18H,1-4H2,(H,21,27)(H,22,28)/t17-,18-/m1/s1 |
| Standard InChIKey | OAYUEHJARDXAEF-QZTJIDSGSA-N |
| Isomeric SMILES | C1CC[C@H]([C@@H](C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-] |
| SMILES | C1CCC(C(C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1CCC(C(C1)NC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-])NC(=O)C3=CC(=CC(=C3)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | DACH-DNB N,N'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane N,N'-(3,5-dinitrobenzoyl)-1,2-diaminocyclohexane, (1R-trans)-isome |
| PubChem Compound | 131602 |
| Last Modified | Nov 11 2021 |
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